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Compound of Interest

Compound Name: Menthofuran

Cat. No.: B113398

Essential Safety and Handling Guide for
Menthofuran

For laboratory professionals engaged in research and development, a comprehensive
understanding of chemical safety is paramount. This guide provides essential, immediate
safety and logistical information for handling Menthofuran. It includes detailed personal
protective equipment (PPE) requirements, operational procedures, and disposal plans to
ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A robust PPE strategy is crucial to minimize exposure to Menthofuran and ensure personal
safety. The following table summarizes the recommended PPE based on available safety data
sheets.[1][2]
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PPE Category

TypelSpecification

Standard

Eye and Face Protection

Tightly fitting safety goggles
with side-shields or safety
glasses. A face shield may be

necessary for splash hazards.

[1]

Conforming to EN 166 (EU) or
NIOSH (US).

Hand Protection

Chemical-resistant, impervious
gloves. Nitrile rubber gloves

are a suitable option.[3]

Tested according to EN 374.[3]

Body Protection

Fire/flame resistant and
impervious clothing, such as a
lab coat or overalls, to prevent

skin contact.

Ensure complete coverage.

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, a
full-face respirator is
recommended.[1] Work should
be conducted in a well-
ventilated area, preferably

under a fume hood.[4]

NIOSH (US) or EN 149 (EU)

approved respirator.

Quantitative Data Summary

While specific occupational exposure limits for Menthofuran are not readily available, the

following data provides insight into its physical and chemical properties.[1][3]
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Property Value

CAS Number 494-90-6[3][5][6]

Molecular Formula C10H140[4]

Molecular Weight 150.22 g/mol [4]

Appearance Colorless to pale yellow liquid[7]
Boiling Point 196 °C (385 °F)

Storage Temperature Recommended: 2—-8 °C[3]

Standard Operating Procedures for Handling
Menthofuran

A systematic approach to handling Menthofuran is critical for laboratory safety and to maintain
the integrity of the compound.

1. Preparation and Engineering Controls:

o Always work in a well-ventilated area. The use of a chemical fume hood is strongly
recommended to minimize inhalation exposure.[4]

e Ensure that an eyewash station and safety shower are readily accessible.[4]

o Before handling, inspect all PPE for integrity.

2. Handling:

e Avoid direct contact with skin, eyes, and clothing.[7]

e Do not inhale vapors or mists.[7]

o Keep the container tightly sealed when not in use to prevent oxidation and contamination.[7]
o Keep away from sources of ignition as Menthofuran is a combustible liquid.[5][6]

e Avoid contact with incompatible materials such as strong oxidizing agents.[3]
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3. Storage:
» Store in a cool, dry, and well-ventilated area away from heat and direct sunlight.[7]
e The recommended storage temperature is between 2—-8 °C.[3]

o Keep containers tightly closed.[7]

Emergency and Disposal Plans

First-Aid Measures:

e If Inhaled: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.
Seek medical attention if symptoms persist.[1][4]

e In Case of Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin
area thoroughly with plenty of water for at least 15 minutes. If skin irritation occurs, consult a
physician.[4][8]

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[4][8]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[4]

Accidental Release Measures:

o Personal Precautions: Ensure adequate ventilation and wear appropriate PPE as outlined
above. Evacuate personnel to a safe area.[4]

o Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
let the product enter drains.[1][4]

o Methods for Cleaning Up: Absorb the spillage with an inert absorbent material (e.g., sand,
diatomite, universal binders). Collect the absorbed material and place it in a suitable, closed
container for disposal.[4]
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Disposal Plan:
e Dispose of Menthofuran and any contaminated materials as hazardous waste.
o Consult with local and national waste disposal regulations to ensure compliance.[3]

e Do not empty into drains.[3] Contaminated packaging should be handled in the same
manner as the substance itself.[3]

Visualized Workflows

To further clarify the procedural steps for handling Menthofuran safely, the following diagrams
illustrate the key workflows.
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Safe Handling Workflow for Menthofuran

1. Preparation

Ensure Proper Ventilation Verify Emergency Equipment

Don Appropriate PPE (Fume Hood) (Eyewash, Shower)

Proceed to Handling

2. Handling

Carefully Transfer Menthofuran

l

Keep Container Sealed

:

Avoid Contact and Inhalation

After Use nd of Experiment
3. Storag 4. Disposal
Store at 2-8 °C Collect as Hazardous Waste
Cool, Dry, Well-Ventilated Area Use Labeled, Sealed Container

:

Follow Local/National Regulations

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Menthofuran.
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Emergency Response for Menthofuran Spill
Menthofuran Spill Occurs

1. Immediate Actions

Evacuate Immediate Area

l

Ensure Area is Ventilated

:

Don Appropriate PPE

roceed to Cleanup

2. Containmgnt & Cleanup

Contain Spill with Inert Material

l

Absorb the Spilled Liquid

l

Collect into a Sealed Container

3. Digposal

Label as Hazardous Waste

l

Dispose According to Regulations

Click to download full resolution via product page

Caption: Step-by-step emergency response for a Menthofuran spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling
Menthofuran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113398#personal-protective-equipment-for-handling-
menthofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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